3-ethyl-2-phenylpyrido[2,3-d]pyrimidin-4(3H)-one

• Molecular Formula: C15H13N3O
• Molecular Weight: 251.28 g/mol
• IUPAC Name: 3-ethyl-2-phenylpyrido[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C15H13N3O/c1-2-18-14(11-7-4-3-5-8-11)17-13-12(15(18)19)9-6-10-16-13/h3-10H,2H2,1H3
• InChI Key: ICFYDLMQDNHERU-UHFFFAOYSA-N
• SMILES: CCN1C(=NC2=C(C1=O)C=CC=N2)C3=CC=CC=C3

Description

3-ethyl-2-phenylpyrido[2,3-d]pyrimidin-4(3H)-one is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is known for its unique chemical structure and has been synthesized using different methods.

Mechanism of Action

The mechanism of action of 3-ethyl-2-phenylpyrido[2,3-d]pyrimidin-4(3H)-one is not fully understood. However, it is known to selectively bind with metal ions and inhibit the activity of protein kinases. The binding of this compound with metal ions induces a conformational change that leads to fluorescence emission. The inhibition of protein kinases by this compound is due to its ability to compete with ATP for binding to the kinase active site.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-ethyl-2-phenylpyrido[2,3-d]pyrimidin-4(3H)-one are not well studied. However, its ability to selectively bind with metal ions and inhibit protein kinases suggests that it can have potential therapeutic applications in the treatment of diseases such as cancer.

Advantages and Limitations for Lab Experiments

The advantages of using 3-ethyl-2-phenylpyrido[2,3-d]pyrimidin-4(3H)-one in lab experiments are its simplicity of synthesis, high yield, and potential applications in various scientific fields. However, the limitations of using this compound are its limited solubility in water and its potential toxicity.

Future Directions

There are several future directions for the research on 3-ethyl-2-phenylpyrido[2,3-d]pyrimidin-4(3H)-one. One of the directions is to study its potential applications in the treatment of diseases such as cancer. Another direction is to develop more efficient synthesis methods for this compound. Additionally, the mechanism of action and the biochemical and physiological effects of this compound need to be further studied to fully understand its potential applications.

Synthesis Methods

The synthesis of 3-ethyl-2-phenylpyrido[2,3-d]pyrimidin-4(3H)-one can be achieved through various methods. One of the commonly used methods involves the reaction of 2-aminopyridine and ethyl acetoacetate with phenyl isocyanate in the presence of a catalyst. Another method involves the reaction of 2-aminopyridine and ethyl acetoacetate with phenyl isothiocyanate. The synthesis of this compound is relatively simple and can be achieved with high yield.

Scientific Research Applications

3-ethyl-2-phenylpyrido[2,3-d]pyrimidin-4(3H)-one has shown potential applications in various scientific fields. One of the significant applications of this compound is its use as a fluorescent probe for detecting metal ions. This compound can selectively bind with metal ions such as Cu2+, Fe3+, and Zn2+ and exhibit fluorescence emission. This property makes it a potential candidate for detecting metal ions in biological systems.
Another application of 3-ethyl-2-phenylpyrido[2,3-d]pyrimidin-4(3H)-one is its use as an inhibitor for protein kinases. This compound has been shown to inhibit the activity of protein kinases such as CDK2 and GSK3β. The inhibition of these enzymes can have potential therapeutic applications in the treatment of cancer and other diseases.